N-(5-Iodo-3-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide
Overview
Description
N-(5-Iodo-3-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide, commonly referred to as 5-Iodo-3-methyl-pyridin-2-yl-2,2-dimethylpropionamide, is a synthetic compound that has been used in a variety of scientific research applications. It has been used to study the mechanism of action of various biological processes, as well as to investigate the biochemical and physiological effects of the compound.
Scientific Research Applications
Activation of Dioxygen by Mononuclear Non-heme Iron Complexes The research explores the activation of dioxygen by iron(ii) complexes, which is crucial for understanding enzymatic systems' oxygen activation mechanisms. An iron complex, when reacted with dioxygen, undergoes a transformation indicative of reductive activation, resembling natural enzymatic processes. This insight contributes to bioinorganic chemistry, particularly in mimicking and understanding oxygen activation in biological systems (Martinho, Blain, & Banse, 2010).
Reactions of Magnesiated Bases with Substituted Pyridines This study focuses on the chemical behavior of substituted pyridines in the presence of magnesiated bases, leading to deprotonation and subsequent chemical transformations. The research provides valuable insights into the synthesis of pyridine derivatives, which are essential in pharmaceuticals and organic synthesis (Bonnet, Mongin, Trécourt, & Quéguiner, 2001).
Synthesis and Structural Characterization of Interaction Products The study investigates the interaction between 5-trifluoromethyl-pyridine-2-thione and iodine, providing insights into the structural characterization of the resulting complex. This research is relevant for the development of new materials and understanding molecular interactions, particularly in designing potential antithyroid drugs (Chernov'yants, Burykin, Starikova, & Erofeev, 2011).
Utility of Enaminonitriles in Heterocyclic Synthesis Exploring the utility of enaminonitriles for synthesizing pyrazole, pyridine, and pyrimidine derivatives, this research contributes to the field of heterocyclic chemistry. These findings are crucial for pharmaceutical chemistry, where such heterocycles play a significant role in drug design and development (Fadda, Etman, El-Seidy, & Elattar, 2012).
Properties
IUPAC Name |
N-(5-iodo-3-methylpyridin-2-yl)-2,2-dimethylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15IN2O/c1-7-5-8(12)6-13-9(7)14-10(15)11(2,3)4/h5-6H,1-4H3,(H,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRQWADXLVLGBSY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1NC(=O)C(C)(C)C)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15IN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10359637 |
Source
|
| Record name | N-(5-Iodo-3-methylpyridin-2-yl)-2,2-dimethylpropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10359637 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
677327-29-6 |
Source
|
| Record name | N-(5-Iodo-3-methylpyridin-2-yl)-2,2-dimethylpropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10359637 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
